(R)-3-Amino-4-(4-methoxyphenyl)butanoic acid

• IUPAC Name: (3R)-3-amino-4-(4-methoxyphenyl)butanoic acid
• InChI: InChI=1S/C11H15NO3/c1-15-10-4-2-8(3-5-10)6-9(12)7-11(13)14/h2-5,9H,6-7,12H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key: GQFFGGKZIKRIFE-SECBINFHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(CC(=O)O)N
• Isomeric SMILES: COC1=CC=C(C=C1)C[C@H](CC(=O)O)N
• Molecular Formula: C11H15NO3
• DSSTOX Substance ID: DTXSID501250205
• Molecular Weight: 209.24 g/mol
• CAS No.: 177839-86-0

Description

(R)-3-Amino-4-(4-methoxyphenyl)butanoic acid, commonly referred to as R-3AMBPB, is a naturally occurring organic compound that is found in various plant species. It has a wide range of applications in the field of biochemistry and pharmacology. R-3AMBPB has been studied for its potential to act as an anti-inflammatory agent and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Chemical and Metabolic Bioefficacy in Animal Nutrition

Research into the bioefficacy of methionine sources such as 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) and DL-methionine (DL-Met) elucidates the chemical, metabolic, nutritional, and statistical aspects of bioefficacy, which are crucial for understanding the metabolic pathways and nutritional implications of related compounds like (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid in monogastric animals (Vázquez-Añón et al., 2017).

Carcinogen Metabolites and Biomarker Research

Studies on human urinary carcinogen metabolites offer insights into the metabolism and potential health implications of exposure to various compounds, including research on metabolites of specific carcinogens found in tobacco. This area of research is significant for understanding how related compounds, possibly including this compound, metabolize and impact health (Hecht, 2002).

Advanced Oxidation Processes in Drug Degradation

The advanced oxidation processes (AOPs) for the degradation of pharmaceuticals, including acetaminophen, provide a framework for understanding the environmental persistence, degradation pathways, and potential environmental impacts of related compounds. Such research could guide the development of strategies for mitigating the environmental footprint of pharmaceuticals and related substances (Qutob et al., 2022).

Biotechnological Production and Biomedical Applications

The review on biomass-derived levulinic acid showcases the potential of using biomass to produce value-added chemicals and highlights the biomedical applications of such derivatives. This research domain is relevant for exploring the synthesis pathways and therapeutic applications of compounds like this compound and its derivatives (Zhang et al., 2021).

Hydrophilic Interaction Chromatography in Compound Analysis

Hydrophilic interaction chromatography (HILIC) is highlighted as a valuable method for the separation of polar, weakly acidic, or basic samples, which could be applicable to the analysis and separation of this compound and related compounds. This technique's specificity and efficiency in analyzing such compounds are crucial for pharmacological and biochemical research (Jandera, 2011).

Mechanism of Action

While the exact mechanism of action for “®-3-Amino-4-(4-methoxyphenyl)butanoic acid” is not known, similar compounds like 4-Phenylbutyric acid (4-PBA) have been studied for their neuroprotective effects. 4-PBA acts as a chemical chaperone, helping to correct misfolded proteins and prevent their aggregation. This can protect against neuronal cell death caused by endoplasmic reticulum stress.

Safety and Hazards

The safety data sheet for “®-3-Amino-4-(4-methoxyphenyl)butanoic acid” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.